Cas no 1416345-28-2 ([2-(2,2-Dimethyl-propionylamino)-4-(2,4,6-trimethyl-phenyl)-thiazol-5-yl]-acetic acid)

• Product Name: [2-(2,2-Dimethyl-propionylamino)-4-(2,4,6-trimethyl-phenyl)-thiazol-5-yl]-acetic acid
• CAS No: 1416345-28-2
• MF: C₁₉H₂₄N₂O₃S
• MW: 360.470463752747
• CID: 5160176
• Update Time: 2025-05-23

[2-(2,2-Dimethyl-propionylamino)-4-(2,4,6-trimethyl-phenyl)-thiazol-5-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(2,2-Dimethyl-propionylamino)-4-(2,4,6-trimethyl-phenyl)-thiazol-5-yl]-acetic acid
• 5-Thiazoleacetic acid, 2-[(2,2-dimethyl-1-oxopropyl)amino]-4-(2,4,6-trimethylphenyl)-

• Inchi： 1S/C19H24N2O3S/c1-10-7-11(2)15(12(3)8-10)16-13(9-14(22)23)25-18(20-16)21-17(24)19(4,5)6/h7-8H,9H2,1-6H3,(H,22,23)(H,20,21,24)
• InChI Key： DZPCGYHSIQBNLA-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=C(C2=C(C)C=C(C)C=C2C)N=C1NC(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on [2-(2,2-Dimethyl-propionylamino)-4-(2,4,6-trimethyl-phenyl)-thiazol-5-yl]-acetic acid

Compound CAS No. 1416345-28-2: A Comprehensive Overview

The compound with CAS No. 1416345-28-2, named [2-(2,2-Dimethyl-propionylamino)-4-(2,4,6-trimethyl-phenyl)-thiazol-5-yl]-acetic acid, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are known for their versatile properties and wide-ranging applications in drug design and material science.

Thiazole derivatives have been extensively studied due to their unique electronic properties and ability to act as bioisosteres in drug design. The presence of the thiazol-5-yl group in this compound contributes to its stability and reactivity, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted the role of such compounds in enhancing the bioavailability of drugs by modifying their pharmacokinetic profiles.

The structure of this compound includes a trimethylphenyl group attached to the thiazole ring, which introduces steric hindrance and enhances the compound's hydrophobicity. This feature is particularly advantageous in designing drugs targeting membrane-bound proteins or lipophilic environments. The acetic acid moiety at the terminus of the molecule further modulates its acidity and solubility properties, making it suitable for various biological applications.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in the development of anti-inflammatory and antipsychotic drugs. Furthermore, its ability to act as a bioisostere provides a platform for designing drugs with improved efficacy and reduced side effects.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of dimethylpropionylamino groups as protecting agents during synthesis ensures high yields and purity. Recent optimizations in reaction conditions have further improved the scalability of this synthesis process, making it more feasible for industrial applications.

From an environmental standpoint, studies on the biodegradation of this compound have shown that it exhibits moderate biodegradability under aerobic conditions. This property is crucial for ensuring its safe disposal and minimizing its ecological footprint. Additionally, its low toxicity profile makes it a favorable candidate for applications in agrochemicals and personal care products.

Looking ahead, ongoing research is focused on exploring the potential of this compound as a building block for advanced materials such as stimuli-responsive polymers and nanomaterials. Its unique combination of electronic properties and structural flexibility makes it an ideal candidate for these emerging applications. Moreover, its role in catalytic processes is being investigated to enhance reaction efficiency and selectivity in organic synthesis.

In conclusion, CAS No. 1416345-28-2 represents a promising compound with diverse applications across multiple disciplines. Its structural features, combined with recent advancements in chemical research, position it as a key player in the development of innovative solutions in pharmaceuticals, materials science, and beyond.